Cas no 34189-74-7 (Iodoethane-13C2)

• Product Name: Iodoethane-13C2
• CAS No: 34189-74-7
• MF: C₂H₅I
• MW: 157.950882673264
• CID: 294670
• PubChem ID: 10855737
• Update Time: 2025-10-22

Iodoethane-13C2 Chemical and Physical Properties

Names and Identifiers

• Ethane-13C2, iodo-(8CI,9CI)
• Iodoethane-13C2 contains copper as stabilizer
• DTXSID90445966
• Iodoethane-13C2, 99 atom % 13C, contains copper as stabilizer
• iodo(1,2-13C2)ethane
• Ethyl-13C2 iodide
• J-019484
• Iodoethane-13C2
• 34189-74-7

• Inchi： 1S/C2H5I/c1-2-3/h2H2,1H3/i1+1,2+1
• InChI Key： HVTICUPFWKNHNG-ZDOIIHCHSA-N
• SMILES： I[13CH2][13CH3]

Computed Properties

• Exact Mass: 155.94315
• Monoisotopic Mass: 157.95031g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.975 g/mL at 25 °C
• Melting Point: -108 °C(lit.)
• Boiling Point: 69-73 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.512(lit.)
• PSA: 0

Iodoethane-13C2 Security Information

• WGK Germany：3
• Hazard Category Code： 23/24/25-42/43-63-36/37/38-22
• Safety Instruction： 23-26-36/37/39-45-36/37
• Hazardous Material Identification：
• Risk Phrases：23/24/25-42/43-63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on Iodoethane-13C2

Iodoethane-13C2 (CAS No. 34189-74-7): A Comprehensive Guide to Its Properties and Applications

Iodoethane-13C2, with the CAS number 34189-74-7, is a specialized isotopically labeled compound widely used in scientific research, particularly in NMR spectroscopy and metabolic studies. This compound is an essential tool for researchers who require precise tracking of molecular interactions and pathways. The 13C labeling in Iodoethane-13C2 enhances its utility in advanced analytical techniques, making it a valuable asset in both academic and industrial laboratories.

The chemical structure of Iodoethane-13C2 consists of two carbon-13 atoms replacing the natural carbon isotopes in the ethane backbone. This modification allows for improved detection sensitivity in NMR experiments, as 13C nuclei are magnetically active and provide clear signals. Researchers often use this compound to study reaction mechanisms, isotopic effects, and molecular dynamics, making it a cornerstone in modern chemical research.

One of the most significant applications of Iodoethane-13C2 is in the field of pharmaceutical research. Drug development relies heavily on understanding how molecules interact within biological systems, and isotopically labeled compounds like Iodoethane-13C2 enable scientists to trace these interactions with high precision. This capability is particularly relevant given the growing interest in personalized medicine and targeted drug delivery systems, which are among the top trending topics in healthcare today.

Another emerging application of Iodoethane-13C2 is in environmental science. With increasing global focus on sustainability and green chemistry, researchers are using labeled compounds to study pollutant degradation pathways and assess the environmental impact of industrial processes. The ability to track carbon atoms through complex systems provides invaluable insights into how chemicals behave in natural environments, aligning with current eco-conscious research trends.

The synthesis of Iodoethane-13C2 requires specialized expertise in isotope chemistry. Manufacturers must ensure high isotopic purity and chemical stability, as these factors directly impact the compound's performance in sensitive analytical applications. Quality control measures for 13C-labeled compounds are stringent, often involving advanced techniques like mass spectrometry and high-resolution NMR to verify isotopic enrichment levels.

From a market perspective, the demand for Iodoethane-13C2 has been steadily increasing, driven by growth in life sciences research and analytical instrumentation. Pharmaceutical companies, academic institutions, and contract research organizations are the primary consumers of this specialty chemical. The compound's niche applications in isotope dilution mass spectrometry and metabolic flux analysis further contribute to its market value.

Handling Iodoethane-13C2 requires standard laboratory safety precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments and protection from light are recommended to maintain stability. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines, as with all laboratory chemicals.

The future of Iodoethane-13C2 research looks promising, with potential applications expanding into food authenticity testing and forensic analysis. The ability to track carbon isotopes makes this compound valuable for detecting adulteration in food products and analyzing trace evidence in criminal investigations. These applications align with current societal concerns about food safety and security, making them particularly relevant to today's research priorities.

For researchers considering Iodoethane-13C2 for their work, it's important to source the compound from reputable suppliers who can provide certificates of analysis documenting isotopic purity and chemical composition. The cost of 13C-labeled compounds is typically higher than their natural abundance counterparts, reflecting the specialized production processes involved. However, the enhanced data quality they provide often justifies the investment for critical studies.

In conclusion, Iodoethane-13C2 (CAS 34189-74-7) represents an important tool in modern scientific research, with applications spanning pharmaceutical development, environmental studies, and emerging fields like food authentication. Its unique properties as an isotopically labeled compound make it indispensable for researchers requiring precise molecular tracking capabilities. As analytical techniques continue to advance and societal needs evolve, the importance of specialized compounds like Iodoethane-13C2 will only grow, solidifying their role in cutting-edge scientific discovery.